Zardaverine

• CAS No.: 101975-10-4
• Product Name: Zardaverine
• Molecular Formula: C12H10F2N2O3
• Molecular Weight: 268.22 g/mol
• IUPAC Name: 3-[4-(difluoromethoxy)-3-methoxyphenyl]-1H-pyridazin-6-one
• Standard InChI: InChI=1S/C12H10F2N2O3/c1-18-10-6-7(2-4-9(10)19-12(13)14)8-3-5-11(17)16-15-8/h2-6,12H,1H3,(H,16,17)
• Standard InChIKey: HJMQDJPMQIHLPB-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)C2=NNC(=O)C=C2)OC(F)F
• Canonical SMILES: COC1=C(C=CC(=C1)C2=NNC(=O)C=C2)OC(F)F
• Appearance: Solid powder
• Description: Zardaverine is a pyridazinone derivative in which pyridazin-3(2H)-one is substituted at C-6 with a 4-(difluoromethoxy)-3-methoxyphenyl group. It is a phosphodiesterase inhibitor, selective for PDE3 and 4. It has a role as an EC 3.1.4.* (phosphoric diester hydrolase) inhibitor, a peripheral nervous system drug, an anti-asthmatic drug and a bronchodilator agent. It is an organofluorine compound and a pyridazinone.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 6-(4-difluoromethoxy-3-methoxyphenyl)-3(2H)pyridazinone; zardaverine
• Reference: 1: Sun L, Quan H, Xie C, Wang L, Hu Y, Lou L. Phosphodiesterase 3/4 inhibitor zardaverine exhibits potent and selective antitumor activity against hepatocellular carcinoma both in vitro and in vivo independently of phosphodiesterase inhibition. PLoS One. 2014 Mar 5;9(3):e90627. doi: 10.1371/journal.pone.0090627. eCollection 2014. PubMed PMID: 24598942; PubMed Central PMCID: PMC3944092.; 2: Schermuly RT, Leuchte H, Ghofrani HA, Weissmann N, Rose F, Kohstall M, Olschewski H, Schudt C, Grimminger F, Seeger W, Walmrath D. Zardaverine and aerosolised iloprost in a model of acute respiratory failure. Eur Respir J. 2003 Aug;22(2):342-7. PubMed PMID: 12952271.; 3: Ukena D, Rentz K, Reiber C, Sybrecht GW. Effects of the mixed phosphodiesterase III/IV inhibitor, zardaverine, on airway function in patients with chronic airflow obstruction. Respir Med. 1995 Jul;89(6):441-4. PubMed PMID: 7644776.; 4: Hoymann HG, Heinrich U, Beume R, Kilian U. Comparative investigation of the effects of zardaverine and theophylline on pulmonary function in rats. Exp Lung Res. 1994 May-Jun;20(3):235-50. PubMed PMID: 7925141.; 5: Kips JC, Joos GF, Peleman RA, Pauwels RA. The effect of zardaverine, an inhibitor of phosphodiesterase isoenzymes III and IV, on endotoxin-induced airway changes in rats. Clin Exp Allergy. 1993 Jun;23(6):518-23. PubMed PMID: 8369979.; 6: Schade FU, Schudt C. The specific type III and IV phosphodiesterase inhibitor zardaverine suppresses formation of tumor necrosis factor by macrophages. Eur J Pharmacol. 1993 Jan 5;230(1):9-14. PubMed PMID: 8381357.; 7: Brunnée T, Engelstätter R, Steinijans VW, Kunkel G. Bronchodilatory effect of inhaled zardaverine, a phosphodiesterase III and IV inhibitor, in patients with asthma. Eur Respir J. 1992 Sep;5(8):982-5. PubMed PMID: 1426207.; 8: Huber R, Schildnitz U. Sensitive determination of the phosphodiesterase III/IV inhibitor zardaverine in human serum by direct sample injection, automated precolumn clean-up and high-performance liquid chromatography. J Chromatogr. 1991 Aug 16;553(1-2):65-70. PubMed PMID: 1787170.; 9: Schudt C, Winder S, Müller B, Ukena D. Zardaverine as a selective inhibitor of phosphodiesterase isozymes. Biochem Pharmacol. 1991 Jun 21;42(1):153-62. PubMed PMID: 1648920.; 10: Schudt C, Winder S, Eltze M, Kilian U, Beume R. Zardaverine: a cyclic AMP specific PDE III/IV inhibitor. Agents Actions Suppl. 1991;34:379-402. Review. PubMed PMID: 1665311.; 11: Galvan M, Schudt C. Actions of the phosphodiesterase inhibitor zardaverine on guinea-pig ventricular muscle. Naunyn Schmiedebergs Arch Pharmacol. 1990 Aug;342(2):221-7. PubMed PMID: 1700309.
• PubChem Compound: 5723
• Last Modified: Nov 11 2021